Cas no 823-74-5 (2-methyl-5-nitrofuran)

• Product Name: 2-methyl-5-nitrofuran
• CAS No: 823-74-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 724504
• PubChem ID: 13206
• Update Time: 2025-04-19

2-methyl-5-nitrofuran Chemical and Physical Properties

Names and Identifiers

• Furan,2-methyl-5-nitro-
• 2-methyl-5-nitrofuran
• 5-NITRO-2-METHYLFURAN
• 2-methyl-5-nitro-furan
• Furan,2-methyl-5-nitro
• InChI=1/C5H5NO3/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H
• FURAN, 2-METHYL-5-NITRO-
• Methyl-5-nitrofuran, 2-
• NSC6453
• AKOS006279032
• VS-07482
• NSC-6453
• NSC 6453
• 2SNN3XQ8XZ
• CS-0326343
• SCHEMBL660977
• DTXSID80231673
• BRN 0003115
• 823-74-5
• DTXCID10154164
• BBL023677
• STL289914
• 5-17-01-00324 (Beilstein Handbook Reference)

• Inchi： 1S/C5H5NO3/c1-4-2-3-5(9-4)6(7)8/h2-3H,1H3
• InChI Key： VOBFYAXUVBEUGM-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.266
• Boiling Point: 190.2°C at 760 mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.508
• PSA: 58.96000
• LogP: 2.01940
• Vapor Pressure: 0.8±0.4 mmHg at 25°C

2-methyl-5-nitrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)